Cas no 21322-94-1 (3-fluorosulfonyl-4-propan-2-ylbenzoic Acid)

• Product Name: 3-fluorosulfonyl-4-propan-2-ylbenzoic Acid
• CAS No: 21322-94-1
• Molecular Formula: C₁₀H₁₁O₄FS
• Molecular Weight: 246.25534
• CID: 911599
• PubChem ID: 309509

3-fluorosulfonyl-4-propan-2-ylbenzoic Acid Properties

Names and Identifiers

• 3-fluorosulfonyl-4-propan-2-ylbenzoic Acid
• EN300-726936
• 3-(Fluorosulfonyl)-4-(propan-2-yl)benzoic acid
• 3-(FLUOROSULFONYL)-4-(1-METHYLETHYL)-BENZOICACID
• NSC 211801
• 21322-94-1
• 3-(FLUOROSULFONYL)-4-(1-METHYLETHYL)-BENZOIC ACID
• DTXSID90309332
• NSC-211801
• NSC211801

• InChIKey： SXGLQQOTTKYVKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FO4S/c1-6(2)8-4-3-7(10(12)13)5-9(8)16(11,14)15/h3-6H,1-2H3,(H,12,13)
• SMILES： CC(C)C1=C(C=C(C=C1)C(=O)O)S(=O)(=O)F

Computed Properties

• Exact Mass: 246.03623
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.03620816g/mol
• Heavy Atom Count: 16
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids